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Compound of Interest

Compound Name: Anthracenone

Cat. No.: B14071504 Get Quote

Ensuring laboratory safety and environmental protection are paramount when handling and

disposing of chemical waste. Anthracenone and its derivatives are classified as hazardous

materials, necessitating strict adherence to disposal protocols to mitigate risks of skin

sensitization, carcinogenicity, and environmental contamination.[1] This guide provides

essential, step-by-step instructions for researchers, scientists, and drug development

professionals to safely manage and dispose of Anthracenone waste in compliance with

regulations.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is crucial to be outfitted with the appropriate

Personal Protective Equipment (PPE) to minimize exposure risks.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.[1][2]

Eye Protection: Chemical safety goggles or a face shield should be worn.[1][2]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1][2]

Respiratory Protection: In areas with insufficient ventilation or where dust formation is likely,

a NIOSH-approved respirator is required.[1]
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Always handle Anthracenone in a well-ventilated area, such as a chemical fume hood, to

prevent the inhalation of dust or vapors.[1][3] After handling, thoroughly wash your hands and

any exposed skin.[1]

Quantitative Data for Anthracenone and Related
Compounds
The following table summarizes key quantitative data for Anthracenone and its related

compounds, providing a quick reference for safety and handling procedures.

Property Value Source(s)

Molecular Formula C₁₄H₁₀O [4][5]

Molecular Weight 194.23 g/mol [4][5]

Appearance Orange to red solid [1]

Melting Point 216 - 218 °C (420.8 - 424.4 °F) [1]

Water Solubility < 1 mg/mL at 23°C (73°F) [1]

Hazardous Waste

Concentration Threshold
≥ 10% [6]

Spill Cleanup Procedures
In the event of an Anthracenone spill, immediate and correct action is crucial to prevent

contamination and exposure.

Ensure Proper Ventilation: Immediately ensure the area is well-ventilated.[1]

Wear Appropriate PPE: Before addressing the spill, put on all required PPE as detailed

above.[1]

Contain the Spill: Dampen the spilled solid material with 60-70% ethanol to minimize dust

generation.[1]
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Collect the Spilled Material: Use non-sparking tools to collect the dampened material and

place it into a properly labeled, sealed container for hazardous waste.[1]

Clean the Area: Use absorbent paper dampened with 60-70% ethanol to clean any

remaining residue. Place the used absorbent paper into the hazardous waste container.[1]

Decontaminate Surfaces: Wash the contaminated surface first with 60-70% ethanol, followed

by a thorough wash with soap and water.[1]

Final Verification: Do not re-enter the area without protective gear until a safety officer has

verified that the area is clean.[1]

Anthracenone Disposal Workflow
The proper disposal of Anthracenone must be conducted as hazardous waste.[1][7] This

process involves careful collection, storage, and transfer to a certified disposal facility, adhering

to all federal and local regulations.[1]
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Anthracenone Disposal Workflow

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Collect Anthracenone Waste
(Solid & Contaminated Materials)

3. Place in a Labeled, Sealed
Hazardous Waste Container

4. Store in a Designated
Hazardous Waste Area

5. Arrange for Pickup by a
Certified Hazardous Waste Disposal Service

6. Complete all Necessary
Waste Manifest Paperwork

7. Retain Disposal Records

Click to download full resolution via product page

Caption: This diagram outlines the step-by-step procedure for the safe disposal of

Anthracenone waste.

Waste Classification and Labeling
Anthracenone waste must be classified as hazardous.[1][7] When labeling the waste

container, include the words "Hazardous Waste," the full chemical name "Anthracenone," and
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a clear description of its hazards (e.g., "Toxic," "Carcinogen Hazard").[1]

Experimental Protocols
Detailed experimental protocols involving the use of Anthracenone were not found in the

context of its disposal procedures. The provided information focuses exclusively on the safe

handling and disposal of this chemical. For experimental protocols, please refer to specific

research articles or experimental methodology resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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